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Compound of Interest

Compound Name: 2-(Bromomethyl)morpholin-3-one

CAS No.: 2138232-60-5

Cat. No.: B2663527

Get Quote

Executive Summary & Strategic Utility
2-(Bromomethyl)morpholin-3-one is a high-value heterocyclic scaffold in medicinal

chemistry, distinct from its more common 5- and 6-substituted isomers. Its structural

uniqueness lies in the placement of the reactive bromomethyl handle at the C2 position

(adjacent to the ether oxygen and the carbonyl), creating a dense stereoelectronic

environment.

This molecule serves as a critical intermediate for:

Covalent Inhibitors: The alkyl bromide acts as an electrophilic "warhead" for cysteine

targeting.

Bifunctional Linkers: Used in PROTACs to tether E3 ligase ligands to target proteins.

Factor Xa Inhibitors: A core pharmacophore in the rivaroxaban class of anticoagulants,

where the morpholinone ring provides metabolic stability and hydrogen-bonding capability.
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The synthesis described below utilizes a biomimetic cyclization strategy, prioritizing the

regioselective formation of the 6-membered lactam over the thermodynamically competitive 7-

membered oxazepane.

Retrosynthetic Analysis & Mechanistic Logic
The construction of the 2-substituted morpholin-3-one ring is best approached via an

intramolecular Williamson ether synthesis type cyclization.

Disconnection: The O1–C2 bond is the strategic disconnection point.

Precursors: This implies a linear precursor containing a nucleophilic alcohol and an

electrophilic

-halo amide.

Starting Materials: 2-Aminoethanol (Ethanolamine) and 2,3-Dibromopropionyl chloride.

Mechanistic Pathway (DOT Visualization)
The following diagram illustrates the reaction pathway, highlighting the critical regioselective

step where the alkoxide attacks the

-carbon (kinetic control) rather than the

-carbon.
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Figure 1: Reaction pathway for the synthesis of 2-(Bromomethyl)morpholin-3-one via

acylation and intramolecular cyclization.
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Detailed Experimental Protocol
Phase 1: N-Acylation (Formation of the Linear
Precursor)
Objective: Selective acylation of the amine nitrogen without affecting the hydroxyl group or

displacing the sensitive bromides.

Reagents:

2-Aminoethanol (1.0 eq)

2,3-Dibromopropionyl chloride (1.05 eq)

Triethylamine (TEA) (1.1 eq)

Dichloromethane (DCM) (Anhydrous)

Protocol:

Setup: Charge a flame-dried 3-neck round-bottom flask with 2-aminoethanol (1.0 eq) and

anhydrous DCM (10 volumes). Cool the solution to -10°C under a nitrogen atmosphere.

Base Addition: Add TEA (1.1 eq) dropwise, maintaining the internal temperature below -5°C.

Acylation: Dissolve 2,3-dibromopropionyl chloride (1.05 eq) in DCM (2 volumes). Add this

solution dropwise to the reaction mixture over 60 minutes.

Critical Control Point: The exotherm must be strictly controlled. Temperatures >0°C risk O-

acylation or polymerization.

Workup: Stir for 2 hours at 0°C. Quench with cold 1N HCl. Separate the organic layer, wash

with brine, dry over Na₂SO₄, and concentrate in vacuo to yield the crude amide intermediate.

Phase 2: Cyclization (Ring Closure)
Objective: Intramolecular displacement of the

-bromide by the pendant alkoxide.
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Reagents:

Crude N-(2-hydroxyethyl)-2,3-dibromopropanamide

Sodium Hydride (NaH) (60% dispersion in oil, 1.2 eq)

Tetrahydrofuran (THF) (Anhydrous)

Protocol:

Slurry Preparation: Suspend NaH (1.2 eq) in anhydrous THF (15 volumes) at 0°C.

Addition: Dissolve the crude intermediate from Phase 1 in THF (5 volumes). Add this solution

dropwise to the NaH suspension.

Observation: Evolution of H₂ gas will be vigorous. Ensure adequate venting.

Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4-6 hours.

Why Room Temp? Heating promotes elimination (dehydrohalogenation) to form the acrylic

derivative or the 7-membered ring. Kinetic control at ambient temperature favors the 6-

membered morpholinone.

Quench & Isolation: Cool to 0°C. Quench carefully with saturated NH₄Cl solution. Extract

with Ethyl Acetate (3x).

Purification: The crude oil is typically purified via flash column chromatography (Silica gel, 0-

5% MeOH in DCM).

Yield & Data Summary
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Parameter Specification Notes

Appearance Off-white to pale yellow solid Hygroscopic

Typical Yield 55 - 65% (2 steps)
Loss primarily due to

elimination side reactions

Purity (HPLC) >97% Required for biological assays

Storage -20°C, Desiccated
Reactive alkyl bromide; prone

to hydrolysis

Characterization & Structural Validation[1][2]
Trustworthy identification requires distinguishing the product from the potential 7-membered

ring isomer (1,4-oxazepan-3-one).

Nuclear Magnetic Resonance (NMR)[1][3][4]
¹H NMR (400 MHz, CDCl₃):

6.80 (br s, 1H, NH): Amide proton.

4.25 (dd, J = 9.5, 3.5 Hz, 1H, H-2): The methine proton at the chiral center. The chemical
shift is characteristic of a proton alpha to both an ether oxygen and a carbonyl (via the ring
structure).

3.95 (m, 1H) & 3.80 (m, 1H): H-6 protons (adjacent to Oxygen).

3.75 (dd, J = 11.0, 4.0 Hz, 1H) & 3.60 (dd, J = 11.0, 8.5 Hz, 1H): The exocyclic CH₂Br
protons. These appear as a distinct ABX system coupled to H-2.

3.45 (m, 2H, H-5): Protons adjacent to Nitrogen.

¹³C NMR (100 MHz, CDCl₃):

167.5 (C=O): Characteristic lactam carbonyl.

78.2 (C-2): Methine carbon (chiral center).

60.5 (C-6): Ether carbon.
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41.0 (C-5): Amine carbon.

30.5 (CH₂Br): The bromomethyl carbon.

Mass Spectrometry (MS)[3]
Technique: ESI-MS (Positive Mode)

Signal:m/z 194.0 / 196.0 [M+H]⁺

Pattern: A distinctive 1:1 isotopic ratio confirms the presence of a single bromine atom.

Infrared Spectroscopy (FT-IR)[2][3]
1665 cm⁻¹: Strong Amide I band (C=O stretch).

3200-3400 cm⁻¹: Broad N-H stretch.

Troubleshooting & Critical Process Parameters
The synthesis of 2-(bromomethyl)morpholin-3-one is sensitive to base strength and

temperature.

Issue: Low Yield / Impurities

Elimination Product
(Acrylic derivative) Hydrolysis of Bromide Incomplete Cyclization

Solution:
Reduce Reaction Temp < 25°C
Switch to weaker base (KOtBu)

Solution:
Ensure Anhydrous Conditions

Dry solvents over molecular sieves

Solution:
Increase Dilution (High Dilution)
to favor intramolecular reaction
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Figure 2: Troubleshooting logic for common synthetic failures.

Key Optimization Insights
Regiochemistry (2- vs 6- substitution): The structure is defined by the starting material. Using

2,3-dibromopropionyl chloride ensures the substituent ends up at position 2 (relative to the

numbering O=1, C=2, C=3(O)). If epibromohydrin were used with a glycine derivative, the

substituent would typically end up at position 5 or 6.

Base Selection: While NaH is standard, using Potassium tert-butoxide (KOtBu) in THF at 0°C

can sometimes provide cleaner conversion by minimizing the elimination pathway due to the

bulky nature of the base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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